Cas no 64823-22-9 (3,4-Dimethyl-5-nitroaniline)

3,4-Dimethyl-5-nitroaniline is an organic compound with the molecular formula C₈H₁₀N₂O₂, featuring a nitro group and an amine group on a dimethyl-substituted benzene ring. This aromatic amine is primarily used as an intermediate in the synthesis of dyes, pigments, and pharmaceuticals due to its reactive nitro and amino functionalities. Its well-defined structure and stability under controlled conditions make it suitable for precise chemical transformations. The compound's solubility in organic solvents facilitates its incorporation into various synthetic processes. Careful handling is required due to potential sensitivity to light and heat. Its consistent purity and reactivity profile ensure reliable performance in specialized applications.

3,4-Dimethyl-5-nitroaniline structure

Product Name:3,4-Dimethyl-5-nitroaniline

CAS No:64823-22-9

MF:C₈H₁₀N₂O₂

MW:166.177201747894

MDL:MFCD09880021

CID:501217

PubChem ID:12381869

Update Time:2025-06-23

3,4-Dimethyl-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

- 3,4-Dimethyl-5-nitroaniline
- Benzenamine,3,4-dimethyl-5-nitro-
- 3,4-dimethyl-5-nitro-aniline
- 3,4-dimethyl-5-nitro-benzenamine
- 3-Nitro-5-amino-1,2-dimethyl-benzol
- 5-Amino-3-nitro-1,2-xylene
- 5-Amino-3-nitro-o-xylol
- 6-Nitro-4-amino-o-xylol
- AG-G-43480
- CTK5C1745
- STL377309
- Benzenamine, 3,4-dimethyl-5-nitro-
- AK117544
- 5-Nitro-3,4-xylidine
- FCH875253
- 9916AB
- BBL034069
- AX8102264
- AB0087677
- ST24041162
- MFCD09880021
- 64823-22-9
- CL9248
- AKOS006311415
- CS-W021801
- AS-46260
- DTXSID70495489
- A867821
- AMY31652
- SCHEMBL13176891
- 3 pound not4-Dimethyl-5-nitroaniline
- MDL： MFCD09880021
- Inchi： 1S/C8H10N2O2/c1-5-3-7(9)4-8(6(5)2)10(11)12/h3-4H,9H2,1-2H3
- InChI Key： LRWWBVBRBWPHBA-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC(=CC(C)=C1C)N)=O

Computed Properties

Exact Mass: 166.0743
Monoisotopic Mass: 166.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 71.8

Experimental Properties

Color/Form: No data avaiable
Density: 1.2±0.1 g/cm3
Melting Point: No data available
Boiling Point: 331.3±37.0 °C at 760 mmHg
Flash Point: 154.1±26.5 °C
PSA: 69.16
Vapor Pressure: 0.0±0.7 mmHg at 25°C

3,4-Dimethyl-5-nitroaniline Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3,4-Dimethyl-5-nitroaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XN361-50mg	3,4-Dimethyl-5-nitroaniline	64823-22-9	98%	50mg	63.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XN361-1g	3,4-Dimethyl-5-nitroaniline	64823-22-9	98%	1g	515.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XN361-5g	3,4-Dimethyl-5-nitroaniline	64823-22-9	98%	5g	2683CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XN361-250mg	3,4-Dimethyl-5-nitroaniline	64823-22-9	98%	250mg	316CNY	2021-05-08
Chemenu	CM185043-5g	3,4-dimethyl-5-nitroaniline	64823-22-9	95+%	5g	$224	2021-06-16
Chemenu	CM185043-10g	3,4-dimethyl-5-nitroaniline	64823-22-9	95+%	10g	$365	2021-06-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XN361-200mg	3,4-Dimethyl-5-nitroaniline	64823-22-9	98%	200mg	147.0CNY	2021-07-12
abcr	AB435940-1 g	3,4-Dimethyl-5-nitroaniline, 95%; .	64823-22-9	95%	1g	€170.80	2023-04-23
abcr	AB435940-5 g	3,4-Dimethyl-5-nitroaniline, 95%; .	64823-22-9	95%	5g	€631.50	2023-01-10
Apollo Scientific	OR947341-1g	3,4-Dimethyl-5-nitroaniline	64823-22-9	98%	1g	£60.00	2025-02-20

3,4-Dimethyl-5-nitroaniline Related Literature

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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
2. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
3. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
4. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
5. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143

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